N~6~-(3-methoxypropyl)-1-methyl-N~4~-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 6-N-(3-methoxypropyl)-1-methyl-4-N-(2-methylphenyl)pyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C17H22N6O/c1-12-7-4-5-8-14(12)20-15-13-11-19-23(2)16(13)22-17(21-15)18-9-6-10-24-3/h4-5,7-8,11H,6,9-10H2,1-3H3,(H2,18,20,21,22)
• InChI Key: WMYNDPOJMQTCHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=C3C=NN(C3=NC(=N2)NCCCOC)C
• Molecular Formula: C17H22N6O
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

• Substitution : Different pyridine amines were then introduced to obtain the final compound.

Molecular Structure Analysis

• Single-Crystal X-ray Diffraction : This method provided precise information about the arrangement of atoms in the crystal lattice.

Scientific Research Applications

Potential Applications in Neurological Research

Compounds with complex structures, such as N⁶-(3-Methoxypropyl)-1-methyl-N⁴-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine, often attract interest for their potential interactions with neurological receptors or enzymes. For example, research on similar pyrazolo[3,4-d]pyrimidine derivatives has explored their potential as inhibitors of specific enzymes or receptors in the brain, which could be beneficial for understanding neurological diseases or developing treatments (Shimizu et al., 2007). These compounds could be investigated for their effects on neurotransmitter systems, potentially contributing to research on mood disorders, neurodegenerative diseases, or cognitive function.

Applications in Cancer Research

The structural complexity and potential for biological activity of compounds like N⁶-(3-Methoxypropyl)-1-methyl-N⁴-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine suggest their utility in cancer research. Studies have shown that certain heterocyclic amines and their derivatives can interact with cellular pathways involved in cancer progression or resistance to chemotherapy (De Stefani et al., 1998). Research into similar compounds could focus on their potential as chemotherapeutic agents or as tools to study cancer cell biology, including mechanisms of tumor growth, metastasis, and drug resistance.

Mechanism of Action

• Apoptosis : Compounds 16b and 18b induced apoptotic cell death.

Physical and Chemical Properties

• MDL Number : MFCD00085278.